Cas no 1354939-38-0 (3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one)
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one
-
- MDL: MFCD21334928
- Inchi: 1S/C13H15FN2O/c1-2-3-4-11-9-13(17)16(15-11)12-7-5-10(14)6-8-12/h5-8H,2-4,9H2,1H3
- InChI Key: DFEVMTXAWJHGNH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1C(CC(CCCC)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 309
- Topological Polar Surface Area: 32.7
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB419646-1 g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 1g |
€410.20 | 2022-03-02 | ||
| abcr | AB419646-5 g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 5g |
€807.80 | 2022-03-02 | ||
| abcr | AB419646-10 g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 10g |
€1,006.60 | 2022-03-02 | ||
| Chemenu | CM331924-1g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 95%+ | 1g |
$1015 | 2023-02-18 | |
| Chemenu | CM331924-10g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 95%+ | 10g |
$3259 | 2023-02-18 | |
| abcr | AB419646-1g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1354939-38-0 | 1g |
€542.30 | 2024-04-19 | ||
| abcr | AB419646-5g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1354939-38-0 | 5g |
€947.00 | 2024-04-19 | ||
| abcr | AB419646-10g |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one; . |
1354939-38-0 | 10g |
€1330.40 | 2024-04-19 | ||
| A2B Chem LLC | AJ23484-1g |
3-butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 95+% | 1g |
$950.00 | 2024-04-20 | |
| A2B Chem LLC | AJ23484-2g |
3-butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1354939-38-0 | 95+% | 2g |
$1202.00 | 2024-04-20 |
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one
Comprehensive Overview of 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1354939-38-0)
3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1354939-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyrazolone derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of both the butyl group and 4-fluorophenyl moiety contributes to its distinct chemical properties and potential applications.
Recent trends in medicinal chemistry highlight the growing importance of fluorinated heterocyclic compounds like 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one. Researchers are particularly interested in how the fluorine atom influences molecular interactions and bioavailability, addressing common search queries about "fluorine effects in drug design" and "bioisosteric replacements in medicinal chemistry." These aspects make this compound relevant to current discussions about rational drug design and molecular optimization.
The compound's pyrazolone core structure is known for its diverse biological activities, which explains why many researchers search for "pyrazolone derivatives pharmacological applications." Studies suggest that modifications at the N-1 and C-3 positions of the pyrazolone ring can significantly alter biological activity profiles. This structural flexibility makes 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one particularly interesting for structure-activity relationship (SAR) studies in drug discovery programs.
From a synthetic chemistry perspective, 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one serves as a versatile building block. Its preparation typically involves the condensation of appropriate hydrazines with β-keto esters, followed by subsequent modifications - a process frequently searched by synthetic chemists looking for "pyrazolone synthesis methods." The compound's relatively stable nature under various reaction conditions makes it suitable for further functionalization, addressing another common research question about "modification of pyrazolone scaffolds."
In material science applications, the fluorophenyl group in 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one offers interesting possibilities for creating advanced materials with specific electronic properties. This aligns with growing interest in "fluorinated organic materials" and "molecular engineering for electronic applications." The compound's potential in this field remains an active area of investigation, particularly regarding its use in designing novel organic semiconductors or liquid crystals.
Analytical characterization of 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one typically involves techniques like NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography - methods frequently searched by chemists working with fluorinated compounds. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures, addressing practical concerns about "analysis of fluorinated heterocycles" in research settings.
From a commercial availability standpoint, 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1354939-38-0) is typically supplied by specialty chemical manufacturers catering to pharmaceutical and agrochemical research needs. Current market trends show increasing demand for such fluorinated building blocks, reflecting the broader industry shift toward fluorine-containing active ingredients. This addresses common commercial queries about "sourcing fluorinated intermediates" and "custom synthesis of pyrazolone derivatives."
Safety considerations for handling 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this material - a precautionary measure that responds to frequent searches about "safe handling of fluorinated chemicals" in research environments.
The future research directions for 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one likely involve exploring its potential as a precursor for more complex molecular architectures. With increasing interest in "fragment-based drug discovery" and "privileged structures in medicinal chemistry," this compound's unique combination of fluorine substitution and pyrazolone core positions it as an interesting candidate for further investigation. These aspects directly address trending research questions in contemporary drug discovery.
In conclusion, 3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1354939-38-0) represents a valuable addition to the toolbox of medicinal and synthetic chemists. Its structural features respond to multiple current research needs, from drug design to material science applications. As the pharmaceutical industry continues to explore the benefits of fluorine incorporation and the versatility of pyrazolone chemistry, compounds like this will undoubtedly remain important subjects of scientific inquiry and practical application.
1354939-38-0 (3-Butyl-1-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)